Cas no 51500-32-4 (3-chloro-1,5-dimethyl-pyrazole)

• Product Name: 3-chloro-1,5-dimethyl-pyrazole
• CAS No: 51500-32-4
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• MDL: MFCD23134866
• CID: 2950932
• PubChem ID: 17835480
• Update Time: 2025-05-21

3-chloro-1,5-dimethyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-氯-1,5-二甲基-1H-吡唑
• 3-Chloro-1,5-dimethyl-1H-pyrazole
• 3-chloro-1,5-dimethyl-pyrazole
• AS-61300
• AKOS024047700
• MFCD23134866
• 3-chloro-1,5-dimethylpyrazole
• 1,5-DIMETHYL-3-CHLOROPYRAZOLE
• D72062
• SCHEMBL1305126
• STL587132
• EN300-170004
• DTXSID80871396
• CS-0101169
• 51500-32-4
• 991-337-0
• DTXCID10819064

• MDL： MFCD23134866
• Inchi： 1S/C5H7ClN2/c1-4-3-5(6)7-8(4)2/h3H,1-2H3
• InChI Key： ZOFUHMRPQNGBPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 130.0297759g/mol
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.0823
• Melting Point: 47.5°C
• Boiling Point: 209.41°C (rough estimate)
• Refractive Index: 1.4877 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-chloro-1,5-dimethyl-pyrazole

3-Chloro-1,5-Dimethyl-Pyrazole: A Comprehensive Overview

3-Chloro-1,5-dimethyl-pyrazole, also known by its CAS number 51500-32-4, is a heterocyclic organic compound with a pyrazole ring structure. This compound has garnered significant attention in the scientific community due to its unique chemical properties and diverse applications. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, forms the core of this molecule. The substitution pattern of the molecule includes a chlorine atom at position 3 and methyl groups at positions 1 and 5, which contribute to its distinctive chemical behavior.

The synthesis of 3-chloro-1,5-dimethyl-pyrazole involves various methods, including condensation reactions and substitution chemistry. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, reducing production time and costs while maintaining product quality.

3-Chloro-1,5-dimethyl-pyrazole exhibits interesting physical and chemical properties. Its melting point is approximately 98°C, and it is soluble in common organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress. These properties make it suitable for use in a wide range of applications.

In terms of applications, 3-chloro-1,5-dimethyl-pyrazole has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a building block for more complex molecules has made it valuable in the development of novel therapeutic agents. Recent studies have highlighted its potential as a precursor for anti-inflammatory and antiviral compounds, demonstrating its versatility in medicinal chemistry.

Beyond pharmaceuticals, this compound has also been explored in agrochemicals. Its role as an active ingredient or additive in pesticides and herbicides has been investigated due to its ability to enhance the efficacy of these products. Research conducted in recent years has focused on optimizing its formulation to improve bioavailability and reduce environmental impact.

The electronic properties of 3-chloro-1,5-dimethyl-pyrazole make it an interesting candidate for use in materials science. Its conjugated system allows for potential applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Early-stage research has shown promise in this area, with studies examining its electronic conductivity and photovoltaic properties.

In terms of environmental impact, the biodegradability and toxicity of 3-chloro-1,5-dimethyl-pyrazole have been assessed through various eco-toxicological studies. Results indicate that while the compound is not inherently toxic at low concentrations, prolonged exposure or high doses may pose risks to aquatic organisms. Regulatory bodies have established guidelines for safe handling and disposal to minimize environmental impact.

The latest research on 3-chloro-1,5-dimethyl-pyrazole has focused on enhancing its bioavailability through structural modifications. Scientists have explored the addition of functional groups or stereochemical variations to improve pharmacokinetic profiles. These modifications aim to create derivatives with enhanced solubility or absorption rates, making them more effective as therapeutic agents.

In conclusion, 3-chloro-1,5-dimethyl-pyrazole, with its CAS number 51500-32-4, stands out as a versatile compound with a wide range of applications across different industries. Its unique chemical structure and properties continue to drive innovative research aimed at unlocking new potentials for this molecule. As advancements in synthetic methods and application development progress, the future of this compound looks promising with opportunities for further exploration and utilization.